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Compound of Interest

Compound Name: Ovalene

Cat. No. B110330

The concept of aromaticity, originally associated with the unusual stability of benzene, is more
complex in polycyclic systems like ovalene. Several theoretical models are employed to
describe the distribution of 1t-electrons and the resulting aromatic character of different regions
within the molecule.

Clar's Aromatic Sextet Rule

Erich Clar's rule provides a qualitative framework for understanding the 1t-electron distribution
in benzenoid PAHs.[1][2] The rule posits that the resonance structure with the maximum
number of disjoint "aromatic sextets" (benzene-like rings with six delocalized 1t-electrons) is the
most significant contributor to the overall electronic structure.[1] For ovalene, there is a unique
Clar structure that dictates the aromaticity of its constituent rings.[3]
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Grecursor Molecule (e.g., diiodo-substituted PAHD
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Gefine Molecular Geometry of Ovalena
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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